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Compound of Interest

Compound Name: ZINC BROMIDE
Cat. No.: B8816023
Get Quote
. J

This guide provides essential safety and logistical information for the proper disposal of zinc
bromide (ZnBr2), tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical to ensure personal safety and environmental
protection.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure all safety measures are in place. Zinc bromide
is corrosive and harmful if swallowed, causing severe skin burns and eye damage.[1][2] It is
also toxic to aquatic life with long-lasting effects.[2][3][4]

Personal Protective Equipment (PPE):

o Gloves: Wear appropriate chemical-resistant gloves.[3][4] Inspect gloves before use and use
proper removal techniques.[3]

o Eye Protection: Use safety glasses with side shields or goggles.[5] A face shield is
recommended when working with corrosive substances.[4][5]

» Protective Clothing: A complete suit or lab coat that protects against chemical splashes is
necessary.[3]
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» Respiratory Protection: Use respiratory protection when dust is generated.
Handling:

Avoid all personal contact, including the inhalation of dust.[3][4][6]

Work in a well-ventilated area.[3][4][7]

Wash hands and any exposed skin thoroughly after handling.[8]

Do not eat, drink, or smoke in areas where zinc bromide is handled.[8]

Prevent the release of zinc bromide into the environment; do not allow it to enter drains.[3]

[41[7]

Step-by-Step Disposal Protocol

Disposal of zinc bromide must comply with all federal, state, and local regulations.[1][6][7] It is
often classified as a hazardous waste.[5][6]

Step 1: Segregation and Storage of Waste

Keep zinc bromide waste in its original container or a suitable, clearly labeled, and tightly
closed container.[3][7] Glass or plastic containers are appropriate; avoid aluminum or
galvanized containers.[6]

Do not mix zinc bromide waste with other chemicals.[7]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as metallic sodium, potassium, strong acids, and strong bases.[4][5]

Step 2: Handling Spills

¢ In the event of a spill, immediately evacuate personnel not wearing appropriate PPE from the
area.[4][5]

o For solid spills: Carefully sweep or shovel the material into a suitable container for disposal,
avoiding dust generation.[3][4][5]
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For solutions: Contain the spill by diking the area.[9][10] Absorb the liquid with an inert
material like sand or cement powder.[9][10] For larger spills, it may be necessary to
neutralize the solution with lime, crushed limestone, or sodium bicarbonate to a pH of 7
before collection.[9][11]

Place all spill cleanup materials into a sealed, labeled container for disposal.[5]

Step 3: Final Disposal

The primary method for disposal is to use a licensed and approved waste disposal company.

[11E31[4]

Provide the disposal company with a Safety Data Sheet (SDS) and complete waste
characterization.

One approved disposal method involves dissolving or mixing the material with a combustible
solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[3]

[4]

Contaminated packaging, gloves, and other disposable materials should be treated as
hazardous waste and disposed of accordingly.[3][7]

Consult your institution's Environmental Health and Safety (EHS) department or your
regional Environmental Protection Agency (EPA) office for specific guidance and
requirements.[5]

Quantitative Data and Classifications

The following table summarizes key quantitative data for zinc bromide, relevant for

transportation and safety assessments.
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Parameter Value

Reference

UN Number 3260

[31141[7]

o Corrosive solid, acidic,
Proper Shipping Name ) ) ) i
inorganic, n.o.s. (zinc bromide)

[31141[7]

Transport Hazard Class 8 (Corrosive)

[31141(7]

Packing Group 1]

[31141[7]

Reportable Quantity (RQ) -
CERCLA

1000 Ibs

[7]

Aquatic Toxicity (Invertebrates) EC50: 8.8 mg/L, 48 h

[3]

EC50: 6.6 mg/L, 72 h (marine

Aquatic Toxicity (Algae) ]
diatom)

[3]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of zinc bromide

waste.
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Preparation & Handling

Wear Full PPE
(Gloves, Goggles, Lab Coat)
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Waste Generatlon & Collection Spill Response

Generate Zinc Bromide Waste
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Contain Spill
(Dike or Cover)

Yes
| Collect Material Safely
(Absorb liquid / Sweep solid)
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Final Disposal

Store Waste Securely
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Contact Approved
Hazardous Waste Vendor

Arrange for Pickup and Transport
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of zinc bromide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal Procedures for Zinc Bromide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8816023/docs#proper-disposal-procedures-for-zinc-
bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8816023?utm_src=pdf-custom-synthesis#bc-rfq
https://www.spectrumchemical.com/media/sds/Z1048_AGHS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ZINC-BROMIDE-ANHYDROUS-CASNO-7699-45-06543-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/115_253762230_ZincBromide-CASNO-7699-45-8-MSDS.pdf
https://www.chemicalbook.com/msds/zinc-bromide.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2027.pdf
https://datasheets.scbt.com/sc-203416.pdf
https://www.sigmaaldrich.com/US/en/sds/sigald/02128
https://www.tigercalcium.com/wp-content/uploads/2019/06/Zinc-Bromide-Solution-1.pdf
https://incidentnews.noaa.gov/incident/7995/523518/9831
https://cameochemicals.noaa.gov/chemical/4803
https://safety365.sevron.co.uk/substances/accessSDS/SDS-23153-56cc66dcae33e7.66512860
https://www.benchchem.com/product/b8816023/docs#proper-disposal-procedures-for-zinc-bromide
https://www.benchchem.com/product/b8816023/docs#proper-disposal-procedures-for-zinc-bromide
https://www.benchchem.com/product/b8816023/docs#proper-disposal-procedures-for-zinc-bromide
https://www.benchchem.com/product/b8816023/docs#proper-disposal-procedures-for-zinc-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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